6-Methyl-1,2-dihydropyrrolo[1,2-a]pyrazin-3(4H)-one

• IUPAC Name: 6-methyl-2,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-3-one
• InChI: InChI=1S/C8H10N2O/c1-6-2-3-7-4-9-8(11)5-10(6)7/h2-3H,4-5H2,1H3,(H,9,11)
• InChI Key: BWKVCQIKBIILOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C2N1CC(=O)NC2
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID50504664
• Molecular Weight: 150.18 g/mol
• CAS RN: 74583-40-7

Description

The compound “6-Methyl-1,2-dihydropyrrolo[1,2-a]pyrazin-3(4H)-one” is a type of pyrrole derivative. Pyrrole derivatives are known for their wide range of biological activities and are found in many pharmacologically active natural products.

Synthesis Analysis

The synthesis of pyrrole derivatives like “this compound” often involves complex organic reactions. For instance, a three-step protocol for the synthesis of similar compounds has been described, using van Leusen’s polysubstituted pyrrole construction followed by intramolecular radical-oxidative cyclization.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be complex, given its pyrrole and pyrazine components. The exact structure would depend on the specific substituents attached to the pyrrole and pyrazine rings.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents used. For example, it has been reported that similar compounds can undergo intramolecular radical-oxidative cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Unfortunately, the specific physical and chemical properties of this compound are not available in the retrieved resources.

Scientific Research Applications

Synthesis of Derivatives

• Novel Derivatives Synthesis : Yaremchuk et al. (2018) utilized the iodolactonization product from methyl 7-allylpyrrolo[2,3-d]pyrimidine-6-carboxylate for synthesizing novel 1,2-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one derivatives, featuring carboxamide- and methylamine-groups on the pyrrole ring (Yaremchuk et al., 2018).

• Chiral Derivatives Synthesis : Bhowmik et al. (2013) described a rapid synthesis of chiral 4-substituted-6-methyl-1,2-dihydropyrrolo[1,2-a]pyrazin-3(4H)-ones using a one-pot two-step method, demonstrating an efficient approach to these compounds (Bhowmik et al., 2013).

Chemical Properties and Reactions

• 1,3-Dipolar Cycloaddition : Pablo et al. (1992) investigated azomethine ylides derived from 3,4-dihydropyrrolo[1,2-a]pyrazinium salts, leading to the formation of various biazole derivatives through 1,3-dipolar cycloaddition reactions (Pablo et al., 1992).

• Palladium-catalyzed Arylation : Castellote et al. (2004) explored palladium-catalyzed Suzuki cross-coupling reactions with 6-bromo- and 6,8-dibromo-3,4-dihydropyrrolo[1,2-a]pyrazines, resulting in various substituted derivatives, illustrating a method for chemical modification of this compound (Castellote et al., 2004).

Biological Activity

• Anticancer Activity : Seo et al. (2019) developed a new chemical space based on the 3,4-dihydropyrrolo[1,2-a]pyrazine scaffold and investigated the anticancer activity of these compounds in prostate cancer and breast cancer cells. They found that specific derivatives exhibited potent anticancer activity, highlighting the potential of these compounds in cancer treatment (Seo et al., 2019).

Future Directions

The future directions for research on “6-Methyl-1,2-dihydropyrrolo[1,2-a]pyrazin-3(4H)-one” could include further exploration of its synthesis methods, investigation of its mechanism of action, and evaluation of its potential therapeutic applications. Given its potential anticancer activity, it could be particularly interesting to explore its effects on other types of cancer cells.